Cas no 1620130-18-8 (3-(6-Nitropyridin-3-yl)phenol)

• Product Name: 3-(6-Nitropyridin-3-yl)phenol
• CAS No: 1620130-18-8
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD31602307
• CID: 5606927
• PubChem ID: 124170057
• Update Time: 2025-06-15

3-(6-Nitropyridin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-840325
• SCHEMBL18356526
• 1620130-18-8
• 3-(6-nitropyridin-3-yl)phenol
• 3-(6-Nitropyridin-3-yl)phenol

• MDL： MFCD31602307
• Inchi： 1S/C11H8N2O3/c14-10-3-1-2-8(6-10)9-4-5-11(12-7-9)13(15)16/h1-7,14H
• InChI Key： ZDWYGYKSKMHZGI-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1C=NC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.05349212g/mol
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-(6-Nitropyridin-3-yl)phenol

Introduction to 3-(6-Nitropyridin-3-yl)phenol (CAS No. 1620130-18-8)

3-(6-Nitropyridin-3-yl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1620130-18-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a nitro-substituted pyridine ring connected to a phenolic group, which creates a versatile platform for further chemical modifications and biological evaluations.

The structural motif of 3-(6-Nitropyridin-3-yl)phenol consists of a pyridine core with a nitro group at the 6-position and a phenol moiety at the 3-position. This arrangement not only imparts distinct electronic and steric characteristics but also opens up possibilities for diverse interactions with biological targets. The nitro group, in particular, is a well-known pharmacophore that can participate in hydrogen bonding, electrostatic interactions, and redox processes, making it valuable in drug design.

In recent years, there has been growing interest in nitro-containing heterocycles due to their broad spectrum of biological activities. Studies have demonstrated that such compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of both the pyridine and phenol functional groups in 3-(6-Nitropyridin-3-yl)phenol suggests potential applications in developing novel therapeutic agents. For instance, the phenolic hydroxyl group can serve as a site for further derivatization, allowing chemists to tailor the compound’s properties for specific biological targets.

One of the most compelling aspects of 3-(6-Nitropyridin-3-yl)phenol is its role as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors targeting various enzymes and receptors involved in disease pathways. The nitro group’s ability to engage in redox reactions has been particularly exploited in designing compounds that modulate oxidative stress-related diseases. Additionally, the pyridine ring can interact with metal ions, which has implications for developing metal-based therapeutics.

Recent advancements in computational chemistry have further enhanced the understanding of 3-(6-Nitropyridin-3-yl)phenol’s interactions with biological systems. Molecular docking studies have revealed that this compound can bind to proteins involved in cancer signaling pathways, suggesting its potential as an anticancer agent. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of the nitro group, which is crucial for predicting its reactivity and stability.

The synthesis of 3-(6-Nitropyridin-3-yl)phenol has been optimized by several research groups to improve yield and purity. Common synthetic routes involve nucleophilic substitution reactions followed by nitration and functional group transformations. These methods highlight the compound’s synthetic versatility and its suitability for large-scale production if needed. The development of greener synthetic protocols has also been a focus, ensuring that the production of this compound aligns with sustainable chemistry principles.

From a pharmacological perspective, 3-(6-Nitropyridin-3-yl)phenol has shown promise in preclinical studies as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain. The nitro group’s ability to undergo reduction to an amine derivative has been particularly interesting, as this transformation can alter the compound’s biological activity significantly. Such redox-sensitive compounds are gaining traction in drug development due to their ability to respond to physiological conditions.

The potential applications of 3-(6-Nitropyridin-3-yl)phenol extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science, particularly in designing organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of the nitro group enhances charge transport properties, making this compound a candidate for advanced electronic materials.

In conclusion, 3-(6-Nitropyridin-3-yl)phenol (CAS No. 1620130-18-8) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its structural features and biological activities make it an attractive scaffold for drug discovery, while its synthetic accessibility allows for further modifications and explorations. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.